Cas no 894039-81-7 (N'-(3-methoxyphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide)

• Product Name: N'-(3-methoxyphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide
• CAS No: 894039-81-7
• MF: C₂₂H₂₁N₅O₃S
• MW: 435.498842954636
• CID: 5516792
• Update Time: 2025-10-24

N'-(3-methoxyphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-methoxyphenyl)-N-[2-[2-(3-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]oxamide
• N'-(3-methoxyphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

• Inchi： 1S/C22H21N5O3S/c1-14-5-3-6-15(11-14)19-25-22-27(26-19)17(13-31-22)9-10-23-20(28)21(29)24-16-7-4-8-18(12-16)30-2/h3-8,11-13H,9-10H2,1-2H3,(H,23,28)(H,24,29)
• InChI Key： VYYTYPACHUULEE-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=CC(C)=C1)=N2)(=O)C(NC1=CC=CC(OC)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-methoxyphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

Recent Advances in the Study of N'-(3-methoxyphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide (CAS: 894039-81-7)

The compound N'-(3-methoxyphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide (CAS: 894039-81-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolothiazole core and ethanediamide linkage, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic efficacy in disease models.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific kinases involved in inflammatory and oncogenic pathways. Preliminary data from in vitro assays indicate that 894039-81-7 exhibits selective binding affinity towards certain kinase targets, with IC50 values in the nanomolar range. These findings suggest its potential utility in the development of targeted therapies for cancers and autoimmune disorders. Furthermore, structural-activity relationship (SAR) studies have been conducted to identify modifications that enhance its potency and reduce off-target effects.

In addition to its kinase inhibitory properties, recent research has explored the compound's interactions with cellular receptors and its impact on downstream signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 894039-81-7 can effectively disrupt the interaction between specific G-protein-coupled receptors (GPCRs) and their ligands, leading to altered cellular responses. This discovery opens new avenues for the development of GPCR-targeted therapeutics, particularly for neurological and metabolic disorders.

Another notable advancement is the optimization of the compound's pharmacokinetic profile. Researchers have employed prodrug strategies and formulation technologies to improve its bioavailability and stability in physiological environments. For example, a recent patent application disclosed a novel salt form of 894039-81-7 with enhanced solubility and prolonged half-life, which could facilitate its transition into clinical trials. These developments underscore the compound's potential as a viable drug candidate.

Despite these promising findings, challenges remain in the translation of 894039-81-7 from bench to bedside. Issues such as potential toxicity, metabolic stability, and scalability of synthesis need to be addressed in future studies. Ongoing research efforts are focused on comprehensive preclinical evaluations, including toxicology and safety pharmacology assessments, to ensure its suitability for human use. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the development timeline.

In conclusion, N'-(3-methoxyphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide (CAS: 894039-81-7) represents a promising scaffold for drug discovery, with demonstrated activity in multiple therapeutic areas. Continued research into its mechanism, optimization, and clinical potential will be critical in realizing its full therapeutic value. The compound's unique chemical structure and biological activity make it a compelling subject for further investigation in the chemical biology and pharmaceutical sciences.